Cas no 1118787-04-4 (N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine)

• Product Name: N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine
• CAS No: 1118787-04-4
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 5053865
• Update Time: 2025-05-26

N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-phenylthiophen-2-yl)ethylidene]hydroxylamine
• (E)-N-[1-(5-phenylthiophen-2-yl)ethylidene]hydroxylamine
• (NE)-N-[1-(5-phenylthiophen-2-yl)ethylidene]hydroxylamine
• NE28776
• N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine

• Inchi： 1S/C12H11NOS/c1-9(13-14)11-7-8-12(15-11)10-5-3-2-4-6-10/h2-8,14H,1H3/b13-9+
• InChI Key： HVGHVIACTNKFLO-UKTHLTGXSA-N
• SMILES： S1C(/C(/C)=N/O)=CC=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 3.5
• Topological Polar Surface Area: 60.8

N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine

Comprehensive Overview of N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine (CAS No. 1118787-04-4)

N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine (CAS No. 1118787-04-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene and hydroxylamine functional groups, exhibits versatile applications in drug discovery and advanced material synthesis. Researchers are increasingly exploring its potential due to its structural novelty and reactivity, which make it a valuable intermediate in the development of pharmaceuticals and functional materials.

The molecular structure of N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine combines a phenylthiophene moiety with an ethylidenehydroxylamine group, creating a hybrid scaffold that is both stable and reactive under controlled conditions. This balance of properties has led to its use in catalysis, polymer chemistry, and as a building block for heterocyclic compounds. Recent studies highlight its role in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and oxidative stress, which are hot topics in current biomedical research.

One of the most frequently asked questions about N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine revolves around its synthetic routes and purification methods. The compound can be synthesized via condensation reactions involving 5-phenylthiophene-2-carbaldehyde and hydroxylamine derivatives, followed by careful purification using techniques like column chromatography or recrystallization. These processes are critical for ensuring high purity, which is essential for its application in high-performance materials and drug development.

In the context of green chemistry, N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine has been investigated for its potential to reduce waste and improve atom economy in synthetic pathways. This aligns with the growing demand for sustainable chemical processes, a trend driven by environmental concerns and regulatory pressures. Researchers are also exploring its biodegradability and eco-friendly applications, making it a compound of interest for industries aiming to meet ESG (Environmental, Social, and Governance) standards.

Another area of interest is the compound's spectroscopic properties, which are crucial for its identification and quality control. Techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry are commonly employed to characterize N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine. These analyses provide insights into its molecular interactions and stability, which are vital for optimizing its use in various applications.

The pharmacological potential of N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine is another hot topic. Preliminary studies suggest that its thiophene core may interact with biological targets involved in neurodegenerative diseases and metabolic disorders. This has sparked interest in its use as a lead compound for designing new therapeutic agents. However, further in vitro and in vivo studies are needed to fully elucidate its mechanisms and efficacy.

From a commercial perspective, N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on factors like purity grade and batch size, which are key considerations for laboratories and industries. The compound's niche applications mean that it is typically produced in small quantities, but demand is expected to grow as its utility becomes more widely recognized.

In summary, N-1-(5-phenylthiophen-2-yl)ethylidenehydroxylamine (CAS No. 1118787-04-4) is a multifaceted compound with promising applications in drug discovery, material science, and sustainable chemistry. Its unique structure and reactivity make it a valuable tool for researchers tackling some of today's most pressing scientific challenges. As interest in tailored organic compounds continues to rise, this compound is poised to play an increasingly important role in advancing both academic and industrial innovation.